2-(2-Azidophenyl)quinazolin-4-amine

• CAS No.: 62786-11-2
• Molecular Formula: C14H10N6
• Molecular Weight: 262.27 g/mol
• IUPAC Name: 2-(2-azidophenyl)quinazolin-4-amine
• InChI: InChI=1S/C14H10N6/c15-13-9-5-1-3-7-11(9)17-14(18-13)10-6-2-4-8-12(10)19-20-16/h1-8H,(H2,15,17,18)
• InChI Key: HBFIXRDHYPTHQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=CC=C3N=[N+]=[N-])N

Description

2-(2-Azidophenyl)quinazolin-4-amine is a functionalized quinazolinamine derivative of significant interest in medicinal chemistry, particularly in oncology research for investigating multidrug resistance (MDR) . This compound is designed for researchers studying ATP-binding cassette (ABC) transporters, such as the Breast Cancer Resistance Protein (BCRP/ABCG2) and P-glycoprotein (P-gp) . The quinazolinamine scaffold is known to interact with these transporters, and the incorporation of an azide group on the phenyl ring provides a versatile handle for photoaffinity labeling and bioorthogonal chemistry applications, enabling the study of transporter-compound interactions and the development of molecular probes . Researchers can utilize this compound as a potential inhibitor of BCRP and P-gp, which are often overexpressed in cancer cells and contribute to resistance against chemotherapeutic agents by actively effluxing drugs from cells . Compounds of this class have been shown to act as competitive substrates, inhibiting the efflux of anticancer drugs and increasing their accumulation within resistant cells . The azide moiety allows for further synthetic elaboration via "click chemistry" or can be activated by UV light to form covalent bonds with target proteins, facilitating mechanistic studies . This makes 2-(2-Azidophenyl)quinazolin-4-amine a valuable chemical tool for synthesizing more complex inhibitors, probing binding sites, and understanding the mechanisms that reverse multidrug resistance in cancers, thereby aiding in the development of more effective therapeutic strategies . FOR RESEARCH USE ONLY. Not for use in diagnostic, therapeutic, or commercial applications.

Comparison with Similar Compounds

Comparison with Similar Quinazolin-4-amine Derivatives

Physicochemical Properties

• Solubility : Bulky substituents (e.g., chroman-3-yl ) reduce solubility, while polar groups (e.g., pyridin-3-yl ) enhance aqueous compatibility. The azide group may moderately improve solubility due to dipole interactions.
• Melting Points : Derivatives with rigid substituents (e.g., 2-(pyridin-3-yl) , melting point 145–148°C) exhibit higher melting points than flexible analogs (e.g., N-cyclopentyl derivatives , oily consistency).

Stability and Reactivity

• Azide Stability : The azide group is thermally stable under synthesis conditions (≤180°C ) but may decompose under UV light or reducing environments. This contrasts with stable substituents like -Cl or -CF₃.
• Hydrogen Bonding : Crystal structures (e.g., bromophenyl-imidazolylpropyl analog ) show N–H···N interactions stabilizing the quinazoline core. The azide group may participate in dipole or van der Waals interactions rather than hydrogen bonding.

Q & A

Q. What are the standard synthetic routes for 2-(2-Azidophenyl)quinazolin-4-amine, and how can reaction conditions be optimized?

The synthesis typically involves Suzuki-Miyaura cross-coupling reactions to introduce substituents to the quinazoline core. For example:

• Step 1 : React 6-bromo-4-chloroquinazoline with an azidophenylboronic acid derivative in DMF using a palladium catalyst (e.g., Pd(PPh₃)₄) and sodium carbonate under microwave heating (150°C, 1 hour) to form the azidophenyl-quinazoline intermediate .
• Step 2 : Purify via silica column chromatography with gradient elution (e.g., 5–65% ethyl acetate in hexanes). Yield optimization (>95% purity) can be achieved using LCMS with trifluoroacetic acid-modified mobile phases .

Q. Which spectroscopic and chromatographic methods are critical for confirming the structural integrity of 2-(2-Azidophenyl)quinazolin-4-amine?

• Nuclear Magnetic Resonance (NMR) : $^1H$ and $^13C$ NMR (e.g., DMSO-d₆ solvent) confirm substituent positions and azide group integration. For example, a singlet at δ 6.09 ppm may indicate a dioxolane ring in related compounds .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., m/z 362.0957 for a related quinazoline derivative) .
• LCMS Purity Analysis : Uses gradients of acetonitrile/water with trifluoroacetic acid to confirm >95% purity .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the cytotoxicity of 2-(2-Azidophenyl)quinazolin-4-amine against cancer cell lines?

• Cell Line Selection : Use adherent or suspension cultures (e.g., MGC-803, A549) in 96-well plates .
• Assay Protocol :
  • Sulforhodamine B (SRB) Assay : Fix cells with trichloroacetic acid, stain with SRB, and measure optical density at 564 nm. Signal-to-noise ratios ~1.5 are achievable with 1,000 cells/well .
  • IC₅₀ Determination : Compare results to reference compounds (e.g., N-(4-fluorophenyl) derivatives with IC₅₀ values as low as 0.18 µM) .

Q. What strategies are effective in resolving contradictory data in structure-activity relationship (SAR) studies of quinazolin-4-amine derivatives?

• Functional Group Comparison : Test analogs with substituted aryl groups (e.g., 4-nitrophenyl vs. 4-chlorophenyl) to isolate electronic effects .
• Crystallographic Analysis : Resolve steric clashes or hydrogen-bonding discrepancies using X-ray diffraction (e.g., dihedral angles <6° between quinazoline and aryl groups ensure planarity for target binding) .
• Statistical Validation : Apply multivariate analysis to SAR datasets to distinguish noise from trends (e.g., 3D-QSAR models) .

Q. How can computational approaches like 3D-QSAR contribute to the optimization of 2-(2-Azidophenyl)quinazolin-4-amine for target specificity?

• Pharmacophore Modeling : Align azidophenyl and quinazoline moieties with kinase active sites (e.g., CDC2-like kinase inhibitors) .
• Binding Energy Calculations : Use molecular docking to predict interactions with residues (e.g., hydrogen bonds with backbone amides in CLK1) .
• ADMET Prediction : Simulate metabolic stability and permeability to prioritize analogs with reduced azide reactivity .

Q. What are the key considerations in selecting cross-coupling partners for modifying the azidophenyl moiety while maintaining quinazoline core stability?

• Boronic Acid Compatibility : Use electron-deficient arylboronic acids (e.g., benzo[d][1,3]dioxol-5-yl) to enhance Suzuki coupling efficiency under microwave conditions .
• Solvent Stability : Avoid protic solvents that may degrade the azide group; DMF or THF is preferred .
• Catalyst Screening : Test Pd(PPh₃)₄ vs. PdCl₂(dppf) for sterically hindered substrates .

Q. How should researchers address discrepancies between in vitro bioactivity and computational predictions for 2-(2-Azidophenyl)quinazolin-4-amine?

• Experimental Replication : Confirm cytotoxicity assays in triplicate across multiple cell lines .
• Proteomic Profiling : Use kinase selectivity panels (e.g., Reaction Biology Corporation’s services) to identify off-target effects .
• Dynamic Simulations : Perform molecular dynamics to assess binding mode flexibility under physiological conditions .